Cas no 864857-93-2 (methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 864857-93-2
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5976798
• PubChem ID: 3419734
• Update Time: 2025-08-04

methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-4,5,6,7-tetrahydro-2-[(1-oxo-3-phenylpropyl)amino]-, methyl ester
• methyl 6-acetyl-2-(3-phenylpropanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• AKOS024604594
• SR-01000011331-1
• 864857-93-2
• SR-01000011331
• methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F1298-0699
• methyl 6-acetyl-2-(3-phenylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C20H22N2O4S/c1-13(23)22-11-10-15-16(12-22)27-19(18(15)20(25)26-2)21-17(24)9-8-14-6-4-3-5-7-14/h3-7H,8-12H2,1-2H3,(H,21,24)
• InChI Key： RMLCMCPCJYNUER-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OC)=O)=C(NC(=O)CCC3=CC=CC=C3)SC1=2

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 864857-93-2): A Comprehensive Overview

Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 864857-93-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thieno[2,3-c]pyridine scaffold, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of functional groups within its molecular framework makes it a promising candidate for further investigation in drug discovery and development.

The structural composition of Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate includes an acetyl group at the 6-position, an amide linkage at the 2-position connected to a 3-phenylpropanamido moiety, and a carboxylate group at the 3-position. This intricate structure not only contributes to its distinct chemical properties but also opens up numerous possibilities for interaction with biological targets. The presence of the thieno[2,3-c]pyridine core is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential interactions of this compound with biological receptors. Studies suggest that the phenylpropanamido group may serve as a key pharmacophore, facilitating binding to specific protein targets involved in inflammatory responses and metabolic disorders. The acetyl group could further enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions within the binding pocket of the target protein.

In vitro studies have begun to unravel the pharmacological profile of Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate. Initial experiments have shown promising results in inhibiting enzymes associated with chronic inflammatory diseases. The compound's ability to modulate these enzymatic pathways could make it a valuable asset in the development of novel anti-inflammatory agents. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit additional therapeutic effects beyond inflammation modulation.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the thieno[2,3-c]pyridine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for enhanced biological activity.

As research progresses, the potential applications of Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate are likely to expand beyond anti-inflammatory therapies. Investigating its effects on other disease pathways, such as cancer and neurodegenerative disorders, could reveal new therapeutic possibilities. The compound's unique structural features make it a versatile scaffold for designing molecules with tailored biological activities.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to predict potential biological activities and optimize molecular structures for improved efficacy. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to accelerate the development of novel therapeutics.

The future prospects for Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate are bright within the pharmaceutical industry. As more data becomes available on its pharmacological properties and synthetic feasibility, it is expected to play a significant role in addressing unmet medical needs. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications.

In conclusion, Methyl 6-acetyl-2-(3-phenylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 864857-93-2) represents a fascinating compound with immense potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for exploring new therapeutic avenues. With ongoing studies and advancements in synthetic methodologies and computational biology, this compound is poised to make significant contributions to drug discovery and development in the coming years.